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Compound of Interest

Compound Name: Biotin sulfone

Cat. No.: B196099 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential, immediate safety

and logistical information for handling Biotin sulfone, including operational and disposal plans,

to ensure a safe laboratory environment.

Chemical Identifier:

Name: Biotin sulfone

Molecular Formula: C₁₀H₁₆N₂O₅S

Primary Hazards: Irritant[1]

Hazard Identification and Classification
Biotin sulfone is classified with the following hazards:

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]
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Hazard Statement GHS Classification Pictogram

H315 Skin Irritation, Category 2 Warning

H319 Eye Irritation, Category 2A Warning

H335

Specific Target Organ Toxicity

— Single Exposure, Category

3 (Respiratory tract irritation)

Warning

Personal Protective Equipment (PPE)
The following personal protective equipment is essential when handling Biotin sulfone to

minimize exposure and ensure personal safety.[2]

Protective Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

contact with the powder form

of the reagent.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

chemical.

Body Protection Laboratory coat
Provides a barrier against

accidental spills.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required for operations

with the potential for aerosol

generation.

To avoid inhalation of fine

particles.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for the safe handling of Biotin sulfone. The

following workflow is recommended:
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Preparation

Handling

Post-Handling

Designate Handling Area
(Fume Hood)

Gather Materials
(Spatula, Weigh Paper, etc.)

Don Appropriate PPE

Weigh Biotin Sulfone

Dissolve in Appropriate Solvent

Use in Experiment

Decontaminate Work Area

Segregate and Dispose of Waste

Doff and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Biotin sulfone.
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Experimental Protocol:

Preparation:

Designate a specific area for handling Biotin sulfone, preferably within a chemical fume

hood to ensure adequate ventilation.

Gather all necessary materials, including a spatula, weigh paper or boat, and appropriate

solvent.

Put on all required personal protective equipment (PPE) as outlined in the table above.

Handling:

Carefully weigh the desired amount of Biotin sulfone. Avoid creating dust.

If applicable, dissolve the solid in a suitable solvent. Add the solid to the solvent slowly to

avoid splashing.

Proceed with the experimental use of the Biotin sulfone solution.

Post-Handling:

Thoroughly decontaminate the work surface with an appropriate cleaning agent.

Segregate all waste generated during the process for proper disposal.

Carefully remove and dispose of contaminated PPE, such as gloves, in the designated

waste stream.

Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan: Step-by-Step Disposal Protocol
The disposal of Biotin sulfone and any contaminated materials should be treated as

hazardous waste. Do not dispose of this chemical down the drain or in regular solid waste.
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Waste Segregation

Containment

Storage & Disposal

Solid Waste
(Unused powder, contaminated consumables)

Sealable, Labeled Container for Solid Waste

Liquid Waste
(Solutions containing Biotin sulfone)

Leak-Proof, Labeled Container for Liquid Waste

Store in Secondary Containment in a Designated Area

Arrange for Pickup by Licensed Waste Disposal Company

Click to download full resolution via product page

Caption: Waste disposal workflow for Biotin sulfone.

Disposal Protocol:

Waste Segregation:

Solid Waste: Place unused or expired Biotin sulfone powder, as well as contaminated

items like weigh boats, pipette tips, and gloves, into a designated, clearly labeled, and

sealed container for solid chemical waste.

Liquid Waste: Collect any solutions containing Biotin sulfone in a dedicated, leak-proof,

and chemically resistant container. The choice of container (e.g., for halogenated or non-

halogenated waste) will depend on the solvent used.

Labeling:
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Clearly label all waste containers with "Hazardous Waste" and the full chemical name:

"Biotin sulfone".

Include information on the solvent components for liquid waste.

Indicate the date the waste was first added to the container.

Storage and Disposal:

Store waste containers in a designated and secure area, preferably within secondary

containment to prevent spills.

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety office or a licensed waste disposal contractor. Follow all local, state, and

federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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